Cas no 2248297-28-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate is a specialized organic compound featuring a phthalimide core linked to a substituted phenylpropanoate moiety. Its structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, where the isoindole-1,3-dione group may confer stability or reactivity in targeted applications. The presence of a 2-methylpropoxy substituent enhances lipophilicity, potentially improving bioavailability or membrane penetration in bioactive derivatives. This compound’s modular design allows for further functionalization, making it a versatile building block for research in medicinal chemistry or material science. Handling requires standard precautions for organic intermediates, including proper ventilation and personal protective equipment.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate structure

2248297-28-9 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate

CAS No:2248297-28-9

MF:C₂₂H₂₃NO₅

MW:381.421726465225

CID:6367843

PubChem ID:165732246

Update Time:2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

- EN300-6523026
- 2248297-28-9
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate
- Inchi： 1S/C22H23NO5/c1-14(2)13-27-16-11-9-15(10-12-16)22(3,4)21(26)28-23-19(24)17-7-5-6-8-18(17)20(23)25/h5-12,14H,13H2,1-4H3
- InChI Key： XFNMVOZDNFMJTA-UHFFFAOYSA-N
- SMILES： O(C(C(C)(C)C1C=CC(=CC=1)OCC(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

Exact Mass: 381.15762283g/mol
Monoisotopic Mass: 381.15762283g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 582
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 72.9Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6523026-0.05g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate	2248297-28-9	0.05g	$443.0	2023-05-31
Enamine	EN300-6523026-0.1g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate	2248297-28-9	0.1g	$464.0	2023-05-31
Enamine	EN300-6523026-0.25g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate	2248297-28-9	0.25g	$485.0	2023-05-31
Enamine	EN300-6523026-0.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate	2248297-28-9	0.5g	$507.0	2023-05-31
Enamine	EN300-6523026-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate	2248297-28-9	1g	$528.0	2023-05-31
Enamine	EN300-6523026-2.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate	2248297-28-9	2.5g	$1034.0	2023-05-31
Enamine	EN300-6523026-5.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate	2248297-28-9	5g	$1530.0	2023-05-31
Enamine	EN300-6523026-10.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate	2248297-28-9	10g	$2269.0	2023-05-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate Related Literature

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate (CAS: 2248297-28-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate (CAS: 2248297-28-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of this compound, which belongs to the class of isoindoline derivatives. Researchers have developed novel synthetic routes to improve yield and purity, with particular emphasis on the esterification and coupling reactions involved in its production. The compound's unique structural features, including the isoindolinone core and the 2-methylpropoxy phenyl moiety, are believed to contribute to its biological activity.

In vitro and in vivo studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate exhibits potent anti-inflammatory and analgesic properties. Mechanistic investigations suggest that it modulates key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammatory responses. These findings position the compound as a promising candidate for the development of new anti-inflammatory drugs.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate favorable bioavailability and metabolic stability, although additional studies are needed to fully characterize its pharmacokinetic behavior. The compound's safety profile has also been assessed, with no significant toxicity observed in preclinical models at therapeutic doses.

In addition to its anti-inflammatory effects, recent studies have investigated the compound's potential applications in other therapeutic areas. For instance, it has shown promising activity in models of neurodegenerative diseases, possibly due to its ability to cross the blood-brain barrier and exert neuroprotective effects. These findings open new avenues for research and development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-[4-(2-methylpropoxy)phenyl]propanoate represents a versatile and pharmacologically active compound with significant potential for therapeutic applications. Ongoing research efforts are focused on further elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and advancing its development into clinical trials. This compound exemplifies the innovative approaches being pursued in the chemical biology and pharmaceutical fields to address unmet medical needs.